Cas no 877864-13-6 (methyl 2-(2-hydroxyethyl)disulfanylacetate)

methyl 2-(2-hydroxyethyl)disulfanylacetate structure
877864-13-6 structure
Product Name:methyl 2-(2-hydroxyethyl)disulfanylacetate
CAS No:877864-13-6
MF:C5H10O3S2
MW:182.261099338531
CID:1913157
PubChem ID:54591255
Update Time:2025-04-21

methyl 2-(2-hydroxyethyl)disulfanylacetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(2-hydroxyethyl)dithio]-, methyl ester
    • methyl 2-(2-hydroxyethyl)disulfanylacetate
    • 877864-13-6
    • methyl 2-(2-hydroxyethyldisulfanyl)acetate
    • EN300-1068200
    • Methyl2-[(2-hydroxyethyl)disulfanyl]acetate
    • SCHEMBL4071858
    • Methyl 2-[(2-hydroxyethyl)disulfanyl]acetate
    • Inchi: 1S/C5H10O3S2/c1-8-5(7)4-10-9-3-2-6/h6H,2-4H2,1H3
    • InChI Key: SHTCPUXJYSOEQT-UHFFFAOYSA-N
    • SMILES: S(CCO)SCC(=O)OC

Computed Properties

  • Exact Mass: 182.00713652Da
  • Monoisotopic Mass: 182.00713652Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 96.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 97.1Ų

methyl 2-(2-hydroxyethyl)disulfanylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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methyl 2-(2-hydroxyethyl)disulfanylacetate Related Literature

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